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Compound of Interest

2-Morpholinopyrimidin-5-ylboronic
Compound Name: o
aci

Cat. No.: B1487495

In-Depth Technical Guide: 2-
Morpholinopyrimidin-5-ylboronic acid
Introduction

2-Morpholinopyrimidin-5-ylboronic acid is a specialized heterocyclic compound that has
garnered significant interest within the drug discovery and medicinal chemistry sectors. Its
unique structure, combining a pyrimidine core, a morpholine substituent, and a reactive boronic
acid moiety, makes it a highly valuable building block for the synthesis of complex molecular
architectures. This guide provides an in-depth analysis of its chemical properties, synthesis,
and critical applications, with a focus on its role in the development of targeted therapeutics,
particularly kinase inhibitors.

Part 1: Core Molecular Attributes

The foundational step in utilizing any chemical reagent is a thorough understanding of its
fundamental physicochemical properties. 2-Morpholinopyrimidin-5-ylboronic acid is a solid
at room temperature and is identified by the CAS Number 870521-33-8. Its structural and
molecular details are summarized below.

Molecular Structure and ldentity
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The structure features a central pyrimidine ring, which is a mt-deficient heterocycle. At the 2-

position, it is substituted with a morpholine ring, and at the 5-position, with a boronic acid group

[-B(OH)2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The

protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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